Cas no 1216956-86-3 (Didesethyl Chloroquine Hydroxyacetamide-d4)

• Product Name: Didesethyl Chloroquine Hydroxyacetamide-d4
• CAS No: 1216956-86-3
• MF: C₁₆H₂₀ClN₃O₂
• MW: 325.826549530029
• CID: 1061920
• PubChem ID: 46781268
• Update Time: 2025-10-19

Didesethyl Chloroquine Hydroxyacetamide-d4 Chemical and Physical Properties

Names and Identifiers

• Didesethyl Chloroquine Hydroxyacetamide-d4
• N-[4-[(7-chloroquinolin-4-yl)amino]-1,1,2,2-tetradeuteriopentyl]-2-hydroxyacetamide
• N-{4-[(7-Chloroquinolin-4-yl)amino](1,1,2,2-~2~H_4_)pentyl}-2-hydroxyacetamide
• 1216956-86-3
• DTXSID40675837
• 4-(4'-Glycolamidyl-1'-methyl-3,4-d4-butylamino)-7-chloroquinoline

• Inchi： 1S/C16H20ClN3O2/c1-11(3-2-7-19-16(22)10-21)20-14-6-8-18-15-9-12(17)4-5-13(14)15/h4-6,8-9,11,21H,2-3,7,10H2,1H3,(H,18,20)(H,19,22)/i2D2,7D2
• InChI Key： MJFOIOWFYPCSSQ-BRVWLQDISA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC(C)CC([2H])([2H])C([2H])([2H])NC(CO)=O

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.1495116g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 77.74000
• LogP: 3.49060

Additional information on Didesethyl Chloroquine Hydroxyacetamide-d4

Didesethyl Chloroquine Hydroxyacetamide-d4: A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound with the CAS number 1216956-86-3, known as Didesethyl Chloroquine Hydroxyacetamide-d4, represents a significant advancement in the field of chemical and biomedical research. This isotope-labeled derivative of chloroquine, specifically the deethylated form combined with hydroxyacetamide, has garnered considerable attention due to its unique properties and potential applications in various scientific domains.

Chloroquine, a well-established antimalarial agent, has been extensively studied for its pharmacological effects. The deethylation of chloroquine yields desethylchloroquine, a metabolite that exhibits distinct biological activities. The introduction of hydroxyacetamide into this structure enhances its solubility and metabolic stability, making it a promising candidate for further research. The use of deuterium-labeled versions, such as Didesethyl Chloroquine Hydroxyacetamide-d4, allows researchers to trace metabolic pathways and interactions more precisely, providing invaluable insights into drug metabolism and pharmacokinetics.

In recent years, the search for novel antimalarial agents has intensified due to the emergence of drug-resistant strains of Plasmodium falciparum. The compound Didesethyl Chloroquine Hydroxyacetamide-d4 has been investigated for its potential to overcome these resistance mechanisms. Studies have shown that this derivative maintains efficacy against chloroquine-resistant parasites while exhibiting a different spectrum of activity. This makes it a valuable tool in the fight against malaria, particularly in regions where resistance is prevalent.

Beyond its antimalarial properties, Didesethyl Chloroquine Hydroxyacetamide-d4 has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory and immunomodulatory effects, making it a candidate for treating autoimmune diseases and inflammatory conditions. The hydroxyacetamide moiety is particularly noteworthy for its ability to modulate immune responses without significant side effects. This opens up new avenues for therapeutic intervention in chronic inflammatory diseases.

The use of isotope labeling in pharmaceutical research has revolutionized our understanding of drug metabolism and pharmacokinetics. The deuterium-labeled version of desethylchloroquine hydroxyacetamide provides researchers with a powerful tool to study metabolic pathways at the molecular level. By tracking the movement of deuterium atoms through metabolic processes, scientists can gain insights into how drugs are processed by the body. This information is crucial for optimizing drug dosages and formulations to maximize efficacy while minimizing adverse effects.

Advances in mass spectrometry techniques have further enhanced the utility of labeled compounds like Didesethyl Chloroquine Hydroxyacetamide-d4. High-resolution mass spectrometry allows for precise identification and quantification of isotopically labeled metabolites, enabling researchers to construct detailed maps of drug metabolism. These maps are essential for understanding how drugs interact with biological systems and how they are eliminated from the body.

The development of new analytical methods has also contributed to the growing interest in labeled derivatives. Techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) offer high sensitivity and specificity, making them ideal for studying complex metabolic profiles. These methods allow researchers to detect trace amounts of labeled compounds, providing a comprehensive view of drug metabolism in vivo.

The pharmaceutical industry has taken notice of these advancements and is actively exploring the potential of compounds like Didesethyl Chloroquine Hydroxyacetamide-d4. Several companies are investing in research to develop new antimalarial drugs that combine efficacy with improved safety profiles. The unique properties of this derivative make it an attractive candidate for clinical development, particularly in regions where malaria remains a significant health threat.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and innovative research approaches, scientists can accelerate the discovery and development of new drugs. The study of compounds like Didesethyl Chloroquine Hydroxyacetamide-d4 exemplifies this collaborative spirit, bringing together experts from various disciplines to tackle complex biomedical challenges.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action further and explore its potential in treating other diseases beyond malaria. The integration of computational modeling with experimental data is expected to provide deeper insights into how these compounds interact with biological targets. This interdisciplinary approach will be instrumental in designing more effective drugs with fewer side effects.

In conclusion, Didesethyl Chloroquine Hydroxyacetamide-d4 represents a significant advancement in chemical and biomedical research. Its unique structure and properties make it a valuable tool for studying drug metabolism, developing new antimalarial agents, and exploring potential applications in other therapeutic areas. As research continues to uncover new possibilities, this compound is poised to play a crucial role in improving global health outcomes.